Cas no 2229254-46-8 (2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine
• CAS No: 2229254-46-8
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 5759026
• PubChem ID: 165853875
• Update Time: 2025-05-24

2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229254-46-8
• 2,2-difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine
• EN300-1950507
• 2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine

• Inchi： 1S/C6H8F2N2O/c1-4-2-5(10-11-4)6(7,8)3-9/h2H,3,9H2,1H3
• InChI Key： ILXHFUWOLVUADI-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C)ON=1)F

Computed Properties

• Exact Mass: 162.06046921g/mol
• Monoisotopic Mass: 162.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine

2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine

The compound CAS No. 2229254-46-8, also known as 2,2-Difluoro-2-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure, which includes a difluoro-substituted ethanamine backbone and a 5-methyl-1,2-oxazole ring, contributes to its distinctive reactivity and bioavailability.

Recent studies have highlighted the importance of difluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The presence of the 1,2-oxazole ring in this compound adds an additional layer of complexity to its structure, enabling it to participate in various chemical reactions and interactions. Researchers have explored the synthesis of this compound through a variety of methods, including nucleophilic substitution and coupling reactions, with a focus on optimizing yield and purity.

One of the most promising applications of CAS No. 2229254-46-8 lies in its potential as a building block for more complex molecules. Its ability to undergo further functionalization makes it an invaluable tool in the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, the incorporation of this compound into drug delivery systems has shown potential in enhancing drug stability and targeting efficiency.

From a pharmacological perspective, CAS No. 2229254-46-8 has demonstrated selectivity towards certain biological targets, making it a candidate for the development of novel therapeutic agents. Recent research has focused on its interaction with enzymes and receptors, with particular interest in its role as a modulator of cellular signaling pathways. These findings underscore the importance of further investigation into its bioavailability and toxicity profiles.

In terms of environmental impact, the synthesis and disposal of CAS No. 2229254-46-8 must adhere to strict safety protocols to minimize ecological risks. The compound's stability under various conditions has been thoroughly examined, with results indicating that it degrades under specific environmental conditions. This information is crucial for ensuring sustainable practices in its production and use.

Looking ahead, the continued exploration of CAS No. 229777073 will undoubtedly yield new insights into its properties and applications. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovation in this field, paving the way for groundbreaking discoveries.